Cas no 7499-53-8 ( )
structure
Product Name:
CAS No:7499-53-8
MF:C12H7NO5S
MW:277.252681970596
CID:980888
PubChem ID:348394
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 7499-53-8
- NSC407667
- NSC-407667
- 5-nitro-2-(thiophene-2-carbonyl)benzoic acid
- DTXSID50324768
-
-
- Inchi: 1S/C12H7NO5S/c14-11(10-2-1-5-19-10)8-4-3-7(13(17)18)6-9(8)12(15)16/h1-6H,(H,15,16)
- InChI Key: PSRJJORNCPCRNQ-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(C1C=CC(=CC=1C(=O)O)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 277.00451
- Monoisotopic Mass: 277.004
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 128Ų
Experimental Properties
- Density: 1.528
- Boiling Point: 539.9°C at 760 mmHg
- Flash Point: 280.3°C
- Refractive Index: 1.671
- PSA: 97.51
- LogP: 3.10870
Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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